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Compound of Interest

Compound Name: 5,9-Dioxodecanoic acid

Cat. No.: B15475448

This technical guide provides a detailed examination of the chemical structure, properties, and
logical composition of 5,9-Dioxodecanoic acid. The information is intended for researchers,
scientists, and professionals in the field of drug development and organic chemistry.

Molecular Structure and Identification

5,9-Dioxodecanoic acid is a modified fatty acid characterized by a ten-carbon backbone. The
structure is defined by a carboxylic acid group (-COOH) at the first carbon (C1), and two ketone
(oxo) functional groups (=0) at the fifth (C5) and ninth (C9) carbon positions. This arrangement
of functional groups makes it a dicarbonyl compound and a derivative of decanoic acid.

The systematic IUPAC name, 5,9-Dioxodecanoic acid, precisely describes this structure:

» Decanoic acid: Specifies a ten-carbon aliphatic chain with a carboxylic acid as the primary
functional group.

e 5,9-Dioxo: Indicates the presence of two ketone groups, located at the fifth and ninth carbon
atoms of the chain, respectively. The numbering of the carbon chain begins at the carboxylic
acid carbon.

Physicochemical Properties

A summary of the key identifiers and properties of 5,9-Dioxodecanoic acid is presented below.
This data is essential for experimental design, including solubility testing, formulation, and
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analytical characterization.

Property Value

IUPAC Name 5,9-Dioxodecanoic acid

Molecular Formula C10H1604

Molecular Weight 200.23 g/mol

SMILES String CC(=0O)CCCC(=0)CccCC(=0)0

INChl Key YWSCNQNVIIMIQJ-UHFFFAOY SA-N
CAS Number 53603-18-2

Appearance White to off-white solid (predicted)
Solubility Soluble in polar organic solvents

Structural Visualization

To better understand the relationship between the compound's name and its chemical
structure, the following diagram illustrates the logical breakdown of its constituent parts.
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Logical decomposition of 5,9-Dioxodecanoic acid.

Experimental Considerations

While specific experimental protocols for the synthesis of 5,9-Dioxodecanoic acid are not
widely published, its structure suggests that it could be synthesized through methods such as
the oxidation of corresponding diols (5,9-dihydroxydecanoic acid) or the ozonolysis of an
unsaturated precursor like oleic acid, followed by oxidative workup.

Researchers investigating this molecule should consider standard analytical techniques for
verification:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the carbon backbone and the
positions of the protons relative to the functional groups.

o Mass Spectrometry (MS): To verify the molecular weight and fragmentation pattern.

« Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the
carboxylic acid (O-H and C=0 stretches) and ketone (C=0 stretch) functional groups.

The workflow for a typical structural verification process is outlined in the diagram below.
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Synthesis & Purification
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General workflow for synthesis and structural confirmation.

« To cite this document: BenchChem. [A Comprehensive Analysis of 5,9-Dioxodecanoic Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15475448#what-is-the-structure-of-5-9-
dioxodecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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